2-[({4-[1-(hydroxyimino)ethyl]phenyl}amino)methylidene]-2,3-dihydro-1H-indene-1,3-dione

• IUPAC Name: 3-hydroxy-2-[[4-(N-hydroxy-C-methylcarbonimidoyl)phenyl]iminomethyl]inden-1-one
• InChI: InChI=1S/C18H14N2O3/c1-11(20-23)12-6-8-13(9-7-12)19-10-16-17(21)14-4-2-3-5-15(14)18(16)22/h2-10,21,23H,1H3
• InChI Key: MKIMGAMNWZLSNF-UHFFFAOYSA-N
• Canonical SMILES: CC(=NO)C1=CC=C(C=C1)N=CC2=C(C3=CC=CC=C3C2=O)O
• Molecular Formula: C18H14N2O3
• Molecular Weight: 306.3 g/mol

Description

2-[({4-[1-(hydroxyimino)ethyl]phenyl}amino)methylidene]-2,3-dihydro-1H-indene-1,3-dione is a useful research compound. Its molecular formula is C18H14N2O3 and its molecular weight is 306.321. The purity is usually 95%.
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Scientific Research Applications

Ethylene and Plant Growth Regulation

Research on compounds similar to the specified chemical often relates to their interaction with biological systems. For example, compounds affecting ethylene perception in plants, such as 1-aminocyclopropane-1-carboxylic acid (ACC) and its role beyond being a precursor to ethylene in plant biology, offer insight into plant growth and stress response mechanisms (B. V. D. Poel & D. Straeten, 2014). Such studies are crucial for developing agricultural technologies that improve crop resilience and productivity.

Environmental Impact and Biodegradation

The environmental impact and biodegradation of organophosphonates, including various complex organic compounds, have been extensively studied. These compounds, used in a wide range of industrial applications, pose environmental challenges due to their stability and persistence. Research focusing on their biodegradability and removal through wastewater treatment processes reveals significant advancements in mitigating environmental pollution (E. Rott, H. Steinmetz, & J. Metzger, 2018). Understanding the degradation pathways of such compounds is essential for developing more sustainable chemical practices and reducing their ecological footprint.

Advanced Oxidation Processes

The degradation of pharmaceutical compounds, such as acetaminophen, through advanced oxidation processes (AOPs) illustrates the research on chemical transformations and environmental remediation. These processes, including various kinetics and mechanisms, lead to the formation of by-products and have implications for environmental health and safety. Insights into the biotoxicity of these by-products and their degradation pathways contribute to improving water treatment technologies and reducing the presence of harmful contaminants in aquatic environments (Mohammad Qutob et al., 2022).